Cas no 1261905-70-7 (3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid)

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional aromatic structure. The presence of both chloro and cyano substituents on the phenyl ring enhances its reactivity, making it useful in cross-coupling reactions and as a precursor for pharmaceuticals and agrochemicals. The methoxy and carboxylic acid groups further contribute to its utility in derivatization and fine chemical applications. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. This compound is particularly relevant in the development of bioactive molecules and advanced materials.

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid structure

1261905-70-7 structure

Product Name:3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid

CAS No:1261905-70-7

MF:C₁₅H₁₀ClNO₃

MW:287.697803020477

MDL:MFCD18321298

CID:2762562

PubChem ID:53227189

Update Time:2025-06-09

3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID30690776
- 4'-Chloro-3'-cyano-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
- MFCD18321298
- 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%
- 1261905-70-7
- 3-(4-CHLORO-3-CYANOPHENYL)-2-METHOXYBENZOIC ACID
- 3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid
- MDL： MFCD18321298
- Inchi： 1S/C15H10ClNO3/c1-20-14-11(3-2-4-12(14)15(18)19)9-5-6-13(16)10(7-9)8-17/h2-7H,1H3,(H,18,19)
- InChI Key： HAAWAVWQVPSETH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C#N)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

Exact Mass: 287.0349209Da
Monoisotopic Mass: 287.0349209Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 70.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328517-5 g	3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%; .	1261905-70-7	95%	5g	€1159.00	2023-04-26
abcr	AB328517-5g	3-(4-Chloro-3-cyanophenyl)-2-methoxybenzoic acid, 95%; .	1261905-70-7	95%	5g	€1159.00	2025-04-21